N-(2,6-dimethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide
• InChI: InChI=1S/C19H24N4O2/c1-13-7-6-8-14(2)18(13)21-16(24)12-25-17-11-15(3)20-19(22-17)23-9-4-5-10-23/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,21,24)
• InChI Key: ANHLDPPDKWMJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=NC(=NC(=C2)C)N3CCCC3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C19H24N4O2 and its molecular weight is 340.427. The purity is usually 95%.
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Scientific Research Applications

Metabolite Analysis

• Metabolite Identification in Human Urine: A study conducted by Fujimaki, Hashimoto, Sudo, and Tachizawa (1990) found that N-(2,6-dimethylphenyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide undergoes extensive metabolism in humans. Various metabolites were identified in human urine through high-performance liquid chromatography, NMR, and mass spectrometry, indicating the compound's significant metabolic transformation (Fujimaki et al., 1990).

Pharmacological Effects

• Cognitive Function Enhancement in Rats: Research by Sakurai, Ojima, Yamasaki, Kojima, and Akashi (1989) demonstrated that this compound, referred to as DM-9384, enhances cognitive functions in rats. It improved learning and memory in various experimental models, suggesting potential therapeutic applications for cognitive impairments (Sakurai et al., 1989).

Analytical Methods

• Quantitative Analysis in Serum and Urine: Fujimaki, Sudo, and Tachizawa (1988) developed a high-performance liquid chromatographic method to determine the compound in human serum and urine. This method was sensitive and accurate for pharmacokinetic studies, demonstrating its utility in monitoring drug levels in biological samples (Fujimaki et al., 1988).

Chemical Synthesis and Derivatives

• Synthesis of Derivatives: Pivazyan, Ghazaryan, Azaryan, and Yengoyan (2019) synthesized derivatives of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl, demonstrating the chemical versatility of this compound. These derivatives showed promising biological activity, such as plant growth stimulation, highlighting the compound's potential in agricultural applications (Pivazyan et al., 2019).